1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• IUPAC Name: (3-chlorophenyl)-(4-pentan-3-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H23ClN2O/c1-3-15(4-2)18-8-10-19(11-9-18)16(20)13-6-5-7-14(17)12-13/h5-7,12,15H,3-4,8-11H2,1-2H3
• InChI Key: SFFXPMCEHSIZSP-UHFFFAOYSA-N
• SMILES: CCC(CC)N1CCN(CC1)C(=O)C2=CC(=CC=C2)Cl

Description

1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine, also known as TCB-2, is a psychoactive drug that belongs to the class of phenethylamines. It is a derivative of the hallucinogenic drug mescaline and has been found to have a high affinity for the serotonin 5-HT2A receptor. TCB-2 has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine binds to the serotonin 5-HT2A receptor and activates it, leading to a cascade of events that ultimately result in changes in neuronal activity and neurotransmitter release. This can lead to altered perception, mood, and cognition, as well as changes in physiological processes such as blood pressure and heart rate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine are complex and depend on a variety of factors, including the dose, route of administration, and individual differences in metabolism and physiology. Some of the effects that have been observed in scientific studies include altered perception, changes in mood and cognition, and changes in physiological processes such as blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine in scientific research is its high affinity and selectivity for the serotonin 5-HT2A receptor, which allows for precise manipulation of this receptor in the brain. However, there are also limitations to its use, including the potential for side effects and the need for careful control of the dose and route of administration.

Future Directions

There are many potential future directions for research on 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine and its effects on the brain and physiology. Some possible areas of investigation include the role of the serotonin 5-HT2A receptor in psychiatric disorders such as depression and schizophrenia, the potential therapeutic uses of 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine and related compounds, and the development of new tools and techniques for studying the function of this receptor in the brain.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine involves several steps, including the preparation of 3-chlorobenzoyl chloride, the reaction of this compound with 1-ethylpropylpiperazine, and subsequent purification steps. The process is complex and requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine has been used extensively in scientific research to study the role of the serotonin 5-HT2A receptor in the brain. This receptor is involved in a variety of physiological and psychological processes, including mood regulation, perception, and cognition. 1-(3-Chlorobenzoyl)-4-(1-ethylpropyl)piperazine has been found to be a potent and selective agonist of this receptor, making it a valuable tool for studying its function.